Cas no 58791-46-1 (1,4-Anthracenedicarboxylic acid dimethyl ester)

• Product Name: 1,4-Anthracenedicarboxylic acid dimethyl ester
• CAS No: 58791-46-1
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 2185203
• PubChem ID: 12254928
• Update Time: 2025-04-21

1,4-Anthracenedicarboxylic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Anthracenedicarboxylic acid dimethyl ester
• SCHEMBL15653347
• 58791-46-1
• DB-301098
• 1,4-Diacetoxyanthracen

• Inchi： 1S/C18H14O4/c1-21-17(19)13-7-8-14(18(20)22-2)16-10-12-6-4-3-5-11(12)9-15(13)16/h3-10H,1-2H3
• InChI Key： IMKGNZDIKBKXLD-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C(=O)OC)C2=CC3C=CC=CC=3C=C21)=O

Computed Properties

• Exact Mass: 294.08920892Da
• Monoisotopic Mass: 294.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 52.6Ų